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Compound of Interest

Compound Name: AMPSO sodium salt

Cat. No.: B566536

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of AMPSO sodium salt, a versatile
zwitterionic buffer. Targeted at researchers, scientists, and professionals in drug development,
this document details its chemical properties, experimental applications, and synthesis,
adhering to stringent data presentation and visualization requirements.

Core Chemical Identifiers and Properties

AMPSO sodium salt, systematically named sodium 3-([1,1-dimethyl-2-hydroxyethyllJamino)-2-
hydroxypropanesulfonate, is a white crystalline powder widely utilized in various scientific

applications. Its fundamental chemical and physical properties are summarized below for easy
reference.
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Property Value Reference(s)
CAS Number 102029-60-7 [1]

Molecular Formula C7H16NNaOsS [1]

Molecular Weight 249.26 g/mol [1]
Appearance White crystalline powder

pKa (25 °C) 9.0 (Free acid) [1]

Useful pH Range 8.3-9.7 [1]

o 0.33 g/mL (clear to slightly
Solubility in Water ] [1]
hazy, colorless solution)

Applications in Research and Development

AMPSO sodium salt's unique properties make it a valuable component in various laboratory
and industrial settings.

Biological Buffer in Electrophoresis and Electroblotting

With a pKa of 9.0, AMPSO is an excellent buffering agent for maintaining a stable, high pH
environment.[1] This is particularly advantageous for the electrophoresis of basic proteins,
which require a high pH to carry a sufficient negative charge for proper migration through the
gel matrix.

AMPSO sodium salt is also well-suited as a component in transfer buffers for Western
blotting, specifically for the efficient electroblotting of strongly basic proteins from
polyacrylamide gels to membranes such as PVDF or nitrocellulose.

Drug Formulation and Delivery

In the pharmaceutical sciences, AMPSO sodium salt serves as a valuable excipient. Its ability
to enhance the solubility and stability of active pharmaceutical ingredients (APIs) is a key asset
in drug formulation.[2][3] The use of a salt form of a drug can significantly improve its
physicochemical properties, leading to better bioavailability.[3] AMPSO sodium salt's
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biocompatibility and low toxicity profile further underscore its utility in developing safe and
effective drug delivery systems.[3]

Experimental Protocols

This section provides detailed methodologies for key experiments involving AMPSO sodium
salt.

High pH Polyacrylamide Gel Electrophoresis (PAGE) for
Basic Proteins

This protocol utilizes a discontinuous buffer system with AMPSO to enhance the separation of
basic proteins.

Materials:

AMPSO

o Acrylamide/Bis-acrylamide solution

e Tris base

e Sodium dodecyl sulfate (SDS)

o Ammonium persulfate (APS)

e N,N,N',N'-Tetramethylethylenediamine (TEMED)
o Protein sample

o Protein molecular weight markers

Vertical electrophoresis apparatus
Procedure:

e Resolving Gel Preparation (12%):
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[e]

In a beaker, combine distilled water, 1.5 M Tris-HCI (pH 8.8), 10% SDS, and 30%
acrylamide/bis-acrylamide solution.

[e]

Initiate polymerization by adding 10% APS and TEMED.

o

Immediately pour the solution into the gel cassette, leaving space for the stacking gel.

[¢]

Overlay with water-saturated isobutanol and allow to polymerize for 30-60 minutes.

o Stacking Gel Preparation (4%):

o After the resolving gel has polymerized, remove the isobutanol and wash the top of the gel
with distilled water.

o Prepare the stacking gel solution by combining distilled water, 0.5 M Tris-HCI (pH 6.8),
10% SDS, and 30% acrylamide/bis-acrylamide solution.

o Add 10% APS and TEMED to initiate polymerization.
o Pour the stacking gel solution on top of the resolving gel and insert the comb.
o Allow the stacking gel to polymerize for 30-45 minutes.
e Running Buffer Preparation (AMPSO-based):
o Prepare a 1X running buffer containing 25 mM Tris, 192 mM Glycine, and 0.1% SDS.

o For high pH applications, prepare a buffer containing 50 mM AMPSO, adjusted to pH 9.5
with NaOH.

o Sample Preparation and Loading:
o Mix protein samples with 2X Laemmli sample buffer and heat at 95°C for 5 minutes.

o Load the prepared samples and molecular weight markers into the wells of the stacking
gel.

o Electrophoresis:
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o Place the gel cassette into the electrophoresis apparatus and fill the inner and outer
chambers with the appropriate running buffer.

o Run the gel at a constant voltage (e.g., 100-150 V) until the dye front reaches the bottom
of the gel.

Western Blotting Transfer of Basic Proteins

This protocol outlines the use of an AMPSO-containing buffer for the efficient transfer of basic
proteins.

Materials:

o Polyacrylamide gel with separated proteins
e PVDF or nitrocellulose membrane

 Filter papers

e AMPSO sodium salt

» Tris base

e Glycine

e Methanol

o Electroblotting apparatus (wet or semi-dry)
Procedure:

o Transfer Buffer Preparation (AMPSO-based):

o Prepare a transfer buffer consisting of 25 mM AMPSO, 20% (v/v) methanol. Adjust the pH
to 9.5. Note: The optimal concentration of AMPSO and methanol may need to be
determined empirically.

e Membrane and Gel Equilibration:
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o Cut the membrane and filter papers to the size of the gel.

o If using a PVDF membrane, activate it by immersing in methanol for 30 seconds, followed
by a brief rinse in deionized water.

o Equilibrate the gel, membrane, and filter papers in the AMPSO-based transfer buffer for
10-15 minutes.

o Assembling the Transfer Stack:

o Assemble the transfer "sandwich" according to the manufacturer's instructions for your
blotting apparatus. A typical wet transfer assembly is as follows (from cathode to anode):
sponge > filter paper > gel > membrane > filter paper > sponge.

o Ensure no air bubbles are trapped between the layers.
» Electrotransfer:
o Place the transfer cassette into the blotting apparatus and fill with transfer buffer.

o Perform the transfer at a constant current or voltage according to the manufacturer's
recommendations. Transfer times will vary depending on the size of the proteins and the
transfer system used (e.g., 1 hour to overnight at 4°C for wet transfer).

e Post-Transfer Processing:

o After transfer, disassemble the stack and briefly rinse the membrane in TBST (Tris-
Buffered Saline with Tween 20).

o The membrane is now ready for blocking and subsequent immunodetection steps.

Synthesis of AMPSO Sodium Salt

A general synthetic route to AMPSO involves the reaction of 3-chloro-2-hydroxypropanesulfonic
acid sodium salt with 2-amino-2-methyl-1-propanol. The reaction is typically carried out in an
agueous solution under controlled temperature and pH conditions. The final product is then
isolated and purified.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b566536?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for
high pH PAGE and Western blotting.
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Caption: Workflow for High pH Polyacrylamide Gel Electrophoresis.
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Caption: Workflow for Western Blotting Transfer using AMPSO buffer.

Conclusion

AMPSO sodium salt is a highly effective and versatile zwitterionic buffer with significant
applications in the separation of basic proteins and in the formulation of pharmaceuticals. Its
well-defined physicochemical properties and straightforward application in experimental
protocols make it an invaluable tool for researchers and scientists in various fields. This guide
provides the foundational knowledge and practical methodologies to effectively utilize AMPSO
sodium salt in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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